Cas no 923035-05-6 (Namino-Desmethyl Rivastigmine)

• Product Name: Namino-Desmethyl Rivastigmine
• CAS No: 923035-05-6
• MF: C₁₃H₂₀N₂O₂
• MW: 236.310103416443
• CID: 3163418
• PubChem ID: 42604976
• Update Time: 2025-04-21

Namino-Desmethyl Rivastigmine Chemical and Physical Properties

Names and Identifiers

• Rivastigmine EP Impurity E
• (1S)-3-(1-(methylamino)ethyl)phenyl ethyl(methyl)carbamate
• UNII-20Z593WN23
• (S)-3-(1-(Methylamino)ethyl)phenyl ethyl(methyl)carbamate
• RIVASTIGMINE HYDROGEN TARTRATE IMPURITY E [EP IMPURITY]
• [3-[(1S)-1-(methylamino)ethyl]phenyl] N-ethyl-N-methylcarbamate
• 3-((1S)-1-(Methylamino)ethyl)phenyl ethyl(methyl)carbamate
• 3-[(1S)-1-(Methylamino)ethyl]phenyl N-Ethyl-N-methylcarbamate
• 923035-05-6
• 20Z593WN23
• Rivastigmine hydrogen tartrate impurity E [EP]
• SCHEMBL13025722
• Namino-Desmethyl Rivastigmine; Carbamic acid, N-ethyl-N-methyl-, 3-[(1S)-1-(methylamino)ethyl]phenyl ester; Rivastigmine Tartrate Imp E (EP)
• Carbamic acid, N-ethyl-N-methyl-, 3-((1S)-1-(methylamino)ethyl)phenyl ester
• Namino-Desmethyl Rivastigmine
• 3-(1-(Methylamino)ethyl)phenyl ethyl(methyl)carbamate, (1S)-
• Q27253497

• Inchi： 1S/C13H20N2O2/c1-5-15(4)13(16)17-12-8-6-7-11(9-12)10(2)14-3/h6-10,14H,5H2,1-4H3/t10-/m0/s1
• InChI Key： DKTHTUMLVSBQTJ-JTQLQIEISA-N
• SMILES： O(C(N(C)CC)=O)C1=CC=CC(=C1)[C@H](C)NC

Computed Properties

• Exact Mass: 236.152477885Da
• Monoisotopic Mass: 236.152477885Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Namino-Desmethyl Rivastigmine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature